Cas no 24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone)

1-(5-Methylisoxazol-3-yl)ethanone structure
24068-54-0 structure
Product Name:1-(5-Methylisoxazol-3-yl)ethanone
CAS No:24068-54-0
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD11847446
CID:252398
PubChem ID:11147714
Update Time:2025-04-19

1-(5-Methylisoxazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methylisoxazol-3-yl)ethanone
    • 1-(5-methyl-1,2-oxazol-3-yl)ethanone
    • 1-(5-methyl-3-isoxazolyl)ethanone
    • Ethanone, 1-(5-methyl-3-isoxazolyl)-
    • 3-acetyl-5-methylisoxazole
    • 5-Methyl-3-acetyl-isoxazol
    • ETH015
    • 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
    • KYVXYWKQFCSMHL-UHFFFAOYSA-N
    • Methyl 5-methyl-3-isoxazolyl ketone
    • 1733AB
    • NE15289
    • 1-(5-methylisoxazol-3-yl)ethan-1-one
    • EN001269
    • AM803572
    • MDL： MFCD11847446
    • Inchi： 1S/C6H7NO2/c1-4-3-6(5(2)8)7-9-4/h3H,1-2H3
    • InChI Key： KYVXYWKQFCSMHL-UHFFFAOYSA-N
    • SMILES： O1C(C)=CC(C(C)=O)=N1

Computed Properties

  • Exact Mass: 125.04800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • PSA: 43.10000
  • LogP: 1.18560

1-(5-Methylisoxazol-3-yl)ethanone Security Information

1-(5-Methylisoxazol-3-yl)ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Methylisoxazol-3-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU789-1g
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
1g
 752.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU789-100mg
1-(5-Methylisoxazol-3-yl)ethanone
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU789-250mg
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
250mg
 778CNY 2021-05-08
Ambeed
A247872-100mg
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
100mg
 $10.0 2025-02-21
Ambeed
A247872-250mg
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
250mg
 $23.0 2025-02-21
Ambeed
A247872-1g
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
1g
 $71.0 2025-02-21
Ambeed
A247872-5g
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
5g
 $227.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU789-200mg
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
200mg
 245.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU789-50mg
1-(5-Methylisoxazol-3-yl)ethanone
 24068-54-0 98%
50mg
 104.0CNY 2021-07-10
Chemenu
CM124621-1g
1-(5-methylisoxazol-3-yl)ethan-1-one
 24068-54-0 98%
1g
 $211 2021-08-05

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